N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C19H16N2O4S/c22-18(11-21-15-3-1-2-4-16(15)25-19(21)23)20-9-7-14-5-6-17(26-14)13-8-10-24-12-13/h1-6,8,10,12H,7,9,11H2,(H,20,22)
• InChI Key: KWRSIEBEUAFIPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NCCC3=CC=C(S3)C4=COC=C4
• Molecular Formula: C19H16N2O4S
• Molecular Weight: 368.4 g/mol

Description

N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C19H16N2O4S and its molecular weight is 368.41. The purity is usually 95%.
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Scientific Research Applications

Heteroaromatic Compound Synthesis

• Aza-Piancatelli Rearrangement and Michael Reaction : Furan and thiophene derivatives were successfully synthesized through In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement and Michael reaction, highlighting a methodology with good yields, high selectivity, and short reaction times, which can be critical for the development of pharmaceuticals and advanced materials (B. Reddy et al., 2012).

• Synthesis of 3,4-Dihydro-2H-Benzo[b][1,4]thiazine and Oxazine Derivatives : This process emphasizes the importance of heteroaromatic compounds in creating complex molecules that can serve as intermediates for further chemical transformations, potentially applicable in various scientific research areas (Yun-Jeong Lee et al., 2009).

Potential Applications

• Anticancer Activity : A study on 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives demonstrated significant anticancer activity against leukemia cell lines, suggesting the therapeutic potential of heteroaromatic compounds in oncology (V. Horishny et al., 2021).

• Energetic Materials : Research on 3-Amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives for use in insensitive energetic materials shows the utility of furan and thiophene analogs in materials science, particularly for applications requiring high stability and safety (Qiong Yu et al., 2017).

• Dye-Sensitized Solar Cells : Phenothiazine derivatives with furan and thiophene linkers were used in dye-sensitized solar cells, where the furan-linked derivative exhibited improved conversion efficiency, highlighting the role of such compounds in enhancing renewable energy technologies (Se Hun Kim et al., 2011).